Cas no 156153-52-5 (Avermectin A1a,4''-(acetylamino)-5-O-demethyl-4''-deoxy-26-methoxy-, (4''R)- (9CI))
156153-52-5 structure
Product Name:Avermectin A1a,4''-(acetylamino)-5-O-demethyl-4''-deoxy-26-methoxy-, (4''R)- (9CI)
CAS No:156153-52-5
MF:C51H77NO15
MW:944.154797315598
CID:186025
PubChem ID:6448982
Update Time:2025-04-19
Avermectin A1a,4''-(acetylamino)-5-O-demethyl-4''-deoxy-26-methoxy-, (4''R)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Avermectin A1a,4''-(acetylamino)-5-O-demethyl-4''-deoxy-26-methoxy-, (4''R)- (9CI)
- LogP
- (4''R)-4''-(Acetylamino)-5-O-demethyl-4''-deoxy-26-methoxyavermectin A1a
- Avermectin A1a, 4''-(acetylamino)-5-O-demethyl-4''-deoxy-26-methoxy-, (4''R)-
- 156153-52-5
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- Inchi: 1S/C51H77NO15/c1-12-27(2)46-30(5)18-19-50(67-46)24-37-21-36(66-50)17-16-29(4)45(28(3)14-13-15-35-26-60-48-44(54)34(25-57-9)20-38(49(55)63-37)51(35,48)56)64-42-23-40(59-11)47(32(7)62-42)65-41-22-39(58-10)43(31(6)61-41)52-33(8)53/h13-16,18-20,27-28,30-32,36-48,54,56H,12,17,21-26H2,1-11H3,(H,52,53)/b14-13+,29-16+,35-15+
- InChI Key: UKBRLBORLOJJOH-WJHOPLKNSA-N
- SMILES: O1CC2=CC=CC(C)C(C(C)=CCC3CC(CC4(C=CC(C)C(C(C)CC)O4)O3)OC(C3C=C(COC)C(C1C32O)O)=O)OC1CC(C(C(C)O1)OC1CC(C(C(C)O1)NC(C)=O)OC)OC |c:2,t:4,10|
Computed Properties
- Exact Mass: 943.52932075g/mol
- Monoisotopic Mass: 943.52932075g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 67
- Rotatable Bond Count: 11
- Complexity: 1880
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 20
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 188Ų
Avermectin A1a,4''-(acetylamino)-5-O-demethyl-4''-deoxy-26-methoxy-, (4''R)- (9CI) Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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